4-(1H-Imidazol-1-ylmethyl)-4-piperidinol

• IUPAC Name: 4-(imidazol-1-ylmethyl)piperidin-4-ol
• InChI: InChI=1S/C9H15N3O/c13-9(1-3-10-4-2-9)7-12-6-5-11-8-12/h5-6,8,10,13H,1-4,7H2
• InChI Key: LUDVFFBKGBACJW-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(CN2C=CN=C2)O
• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole. Piperidine is a six-membered ring with one nitrogen atom and five carbon atoms. It is a common structure in many pharmaceuticals and alkaloids.

Synthesis Analysis

Imidazole can be synthesized from glyoxal, formaldehyde, and ammonia. The synthesis of piperidine derivatives usually involves the reaction of a primary amine with a suitable electrophile.

Molecular Structure Analysis

Imidazole has two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen. Piperidine is a saturated heterocycle, meaning it only contains single bonds.

Chemical Reactions Analysis

Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The physical and chemical properties of piperidine derivatives can vary widely depending on the specific compound.

Scientific Research Applications

Coordination Polymers

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Antifungal Properties

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Synthesis of Novel Compounds

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Mechanism of Action

Target of Action

Imidazole-containing compounds, which include this compound, have been known to exhibit a broad range of biological activities . They have been used in the development of various drugs, including antibacterial, antifungal, antitumor, and antihypertensive agents .

Mode of Action

It is known that imidazole derivatives can interact with their targets in various ways, leading to different biological activities . For instance, some imidazole derivatives have been found to exhibit antihypertensive activity .

Biochemical Pathways

Imidazole derivatives have been found to influence a variety of biochemical pathways, contributing to their diverse biological activities .

Pharmacokinetics

The solubility of a compound in water and other polar solvents can influence its bioavailability . Imidazole, a core structure in this compound, is known to be highly soluble in water and other polar solvents , which could potentially enhance the bioavailability of 4-(1H-Imidazol-1-ylmethyl)-4-piperidinol.

Result of Action

Imidazole derivatives have been found to exhibit a range of biological activities, including antibacterial, antifungal, antitumor, and antihypertensive effects .

Safety and Hazards

Imidazole and its derivatives can cause skin and eye irritation, and may be harmful if swallowed or inhaled. Always handle these compounds with appropriate personal protective equipment and in a well-ventilated area.

Future Directions

The broad range of biological activities of imidazole and piperidine derivatives makes them valuable scaffolds in drug discovery and development. Future research will likely continue to explore new synthetic methods and potential therapeutic applications for these compounds.